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Compound of Interest

Compound Name: 3-Ethyl-2,4,5-trimethylheptane
CAS No.: 62198-65-6
Cat. No.: B15919650
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the available physicochemical data
for the branched alkane, 3-Ethyl-2,4,5-trimethylheptane. Due to a lack of extensive
experimental studies on this specific isomer, this document presents a combination of
computed data from established chemical databases and detailed, generalized experimental
protocols for determining key physicochemical properties. Understanding these properties is
crucial for applications in materials science, and as a reference in drug design and
development where lipophilicity and molecular size are key parameters.

Core Physicochemical Data

The following tables summarize the known and computed physicochemical properties of 3-
Ethyl-2,4,5-trimethylheptane.
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Identifier

Value

Source

IUPAC Name

3-Ethyl-2,4,5-trimethylheptane

PubChem[1]

NIST Chemistry WebBook,

Molecular Formula Ci2H26

PubChem[1][2]

NIST Chemistry WebBook,
CAS Number 62198-65-6

PubChem[1][2]
Property Value Source
Molecular Weight 170.33 g/mol PubChem[1]
Monoisotopic Mass 170.203450829 Da PubChem[1]
XLogP3-AA (LogP) 5.6 PubChem[1]
Topological Polar Surface Area 0 A2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

0 PubChem[1]

Count
Rotatable Bond Count 5 PubChem[1]

Note: The majority of the available data is computationally derived. Experimental validation is
highly recommended.

Experimental Protocols

Given the absence of specific experimental data for 3-Ethyl-2,4,5-trimethylheptane, this
section outlines standardized methodologies for the determination of its key physicochemical
properties. These protocols are generally applicable to liquid hydrocarbons.

Determination of Boiling Point (Microscale Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For small sample quantities, the capillary method is
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suitable.[3]

Apparatus:

e Thiele tube

o Thermometer (calibrated)

e Capillary tubes (sealed at one end)

o Small test tube

e Heating source (e.g., Bunsen burner or oil bath)
o Sample of 3-Ethyl-2,4,5-trimethylheptane

Procedure:

A small amount of the liquid sample is placed into a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the liquid sample in the test
tube.

e The test tube is attached to a thermometer and placed in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil).

o The Thiele tube is gently heated, and the temperature is monitored.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

o Heating is continued until a steady stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.
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Determination of Density (Pychometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a precise
technique for determining the density of liquids.[4]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

e Thermometer

o Water bath

o Sample of 3-Ethyl-2,4,5-trimethylheptane

 Distilled water (for calibration)

o Acetone (for cleaning and drying)

Procedure:

The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried.

» The mass of the empty, dry pycnometer is accurately measured using an analytical balance.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium.

e The water level is adjusted to the mark on the capillary, and any excess is carefully removed.

e The mass of the pycnometer filled with water is measured.

e The pycnometer is emptied, cleaned, and dried again.

e The pycnometer is then filled with the sample of 3-Ethyl-2,4,5-trimethylheptane, and the
same procedure of thermal equilibration and mass measurement is followed.
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e The density of the sample is calculated using the following formula: Density of sample =
(Mass of sample / Mass of water) * Density of water at the experimental temperature

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
For a nonpolar compound like 3-Ethyl-2,4,5-trimethylheptane, its solubility in water is
expected to be very low, while it should be miscible with other nonpolar organic solvents.

Qualitative Solubility Test:
o Place approximately 2 mL of the solvent (e.g., water, ethanol, hexane) into a test tube.
e Add a few drops of 3-Ethyl-2,4,5-trimethylheptane to the test tube.

» Shake the test tube gently and observe if the sample dissolves to form a single phase or if
two distinct layers remain. Immiscibility indicates insolubility.

Quantitative Solubility (for sparingly soluble compounds in water): For determining the low
solubility of alkanes in water, the Karl Fischer titration method can be employed to measure the
water content in the alkane after equilibration.[5]

Visualization of Physicochemical Characterization
Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a compound like 3-Ethyl-2,4,5-trimethylheptane.
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Caption: Workflow for physicochemical characterization.

Effects of Branching on Physicochemical Properties

For alkanes, the degree of branching has a predictable effect on certain physical properties.

e Boiling Point: Increased branching generally leads to a lower boiling point compared to a
straight-chain alkane with the same number of carbon atoms. This is because the more
compact, spherical shape of branched alkanes reduces the surface area available for
intermolecular van der Waals forces.[6]
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» Melting Point: The effect of branching on melting point is less straightforward. Highly
symmetrical branched molecules can pack more efficiently into a crystal lattice, leading to a
higher melting point compared to their less symmetrical or linear isomers.[6]

o Density: Generally, for a given number of carbon atoms, more compact branched isomers
tend to have a slightly higher density than their linear counterparts, although this is not a
universal rule.

Conclusion

This technical guide provides the currently available, albeit limited, physicochemical data for 3-
Ethyl-2,4,5-trimethylheptane. The included generalized experimental protocols offer a robust
framework for researchers to determine the key physical properties of this and similar branched
alkanes. The generation of experimental data is essential for a more complete understanding of
this compound's behavior and for its effective application in scientific and industrial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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